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Compound of Interest

Compound Name: Y4R agonist-2

Cat. No.: B12422418 Get Quote

Y4R Agonist-2 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and experimental use of

Y4R agonist-2.

Frequently Asked Questions (FAQs)
Q1: How should I store lyophilized Y4R agonist-2?

A: Lyophilized Y4R agonist-2 should be stored in a desiccated environment at -20°C for short-

term storage and -80°C for long-term storage.[1][2][3] When stored correctly, the lyophilized

peptide is stable for several years.[4] Before opening, allow the vial to equilibrate to room

temperature to prevent moisture absorption.[2]

Q2: What is the recommended procedure for reconstituting Y4R agonist-2?

A: The reconstitution procedure depends on the experimental requirements. Always refer to the

product-specific Certificate of Analysis for the recommended solvent. For a stock solution,

sterile, distilled water or a buffer with a slightly acidic pH (5-7) is generally recommended to

enhance peptide stability.[2][3] If the peptide has low aqueous solubility, a small amount of an

organic solvent like DMSO or acetonitrile may be used for initial dissolution, followed by dilution

with an aqueous buffer.
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Q3: How should I store reconstituted Y4R agonist-2 solutions?

A: Peptide solutions are significantly less stable than the lyophilized powder.[5] For optimal

stability, it is crucial to aliquot the stock solution into single-use volumes and store them at

-20°C or -80°C.[4][5] Avoid repeated freeze-thaw cycles, as this can lead to peptide

degradation.[4][5] For short-term storage (up to a week), the solution can be kept at 4°C.

Q4: What is the stability of Y4R agonist-2 in solution?

A: The stability of peptide solutions can vary depending on the solvent, pH, and storage

temperature.[5] Generally, peptide solutions are stable for a few weeks to months when stored

properly at -20°C or colder.[5] Peptides containing amino acids such as Cys, Met, Trp, Asn, and

Gln are more prone to degradation in solution.[4][5]
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Issue Potential Cause Recommended Solution

No or low biological activity
Improper storage of lyophilized

peptide leading to degradation.

Ensure the lyophilized peptide

was stored at -20°C or -80°C

in a desiccated environment.

Incorrect reconstitution solvent

or procedure.

Refer to the Certificate of

Analysis for the recommended

solvent. Ensure the peptide is

fully dissolved.

Peptide degradation in solution

due to improper storage or

multiple freeze-thaw cycles.

Prepare fresh aliquots from a

new vial of lyophilized peptide.

Avoid repeated freeze-thaw

cycles.

Inaccurate peptide

concentration.

Verify the net peptide content

from the Certificate of Analysis

and adjust concentration

calculations accordingly.

Inconsistent or variable results
Inconsistent aliquoting or

handling.

Ensure accurate and

consistent pipetting when

preparing aliquots and

dilutions.

Presence of contaminants

(e.g., endotoxins, TFA).

Use high-purity solvents and

sterile techniques. If

immunological assays are

affected, consider endotoxin

testing of the peptide.

Oxidation of the peptide.

For peptides containing Cys,

Met, or Trp, consider using

deoxygenated buffers and

storing under an inert gas.

Precipitation of the peptide in

solution

Peptide concentration is above

its solubility limit in the chosen

solvent.

Try dissolving the peptide at a

higher concentration in a small

amount of an appropriate

organic solvent (e.g., DMSO)
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before diluting with the

aqueous buffer. Sonication

may also aid in dissolution.

The pH of the buffer is at the

isoelectric point of the peptide.

Adjust the pH of the buffer to

be either above or below the

peptide's isoelectric point.

Physicochemical and Stability Data
Property Value Source

Molecular Formula C₅₃H₈₁N₁₉O₁₀ PubChem

Molecular Weight 1144.3 g/mol PubChem

Ki for Y4R 0.033 nM MedChemExpress

Lyophilized Storage -20°C to -80°C (desiccated) [1][2][3]

Solution Storage Aliquots at -20°C to -80°C [4][5]

Recommended pH for Solution 5-7 [2][5]

Experimental Protocols
General Reconstitution Protocol

Briefly centrifuge the vial of lyophilized Y4R agonist-2 to ensure the powder is at the bottom.

Allow the vial to warm to room temperature before opening.

Add the appropriate volume of the recommended solvent (refer to the Certificate of Analysis

or use sterile, distilled water or a slightly acidic buffer) to achieve the desired stock

concentration (e.g., 1 mg/mL).

Gently vortex or swirl the vial to ensure the peptide is completely dissolved. Sonication can

be used if necessary.

Aliquot the stock solution into single-use tubes and store at -20°C or -80°C.
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In Vitro cAMP Assay Protocol
This protocol is a general guideline for measuring the effect of Y4R agonist-2 on intracellular

cAMP levels in a cell line expressing the Y4 receptor.

Cell Culture: Plate cells expressing the Y4 receptor in a suitable multi-well plate and culture

overnight.

Agonist Preparation: Prepare serial dilutions of Y4R agonist-2 in a suitable assay buffer.

Assay:

Remove the culture medium from the cells.

Add a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation and

incubate.

Add the Y4R agonist-2 dilutions to the cells and incubate for the desired time.

Lyse the cells and measure intracellular cAMP levels using a commercially available cAMP

assay kit (e.g., HTRF, ELISA, or fluorescence-based).

Data Analysis: Plot the cAMP concentration against the log of the Y4R agonist-2
concentration to determine the EC₅₀ value.
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Caption: Y4 Receptor Signaling Pathways
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Caption: General Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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